2-[(3,4-dichlorobenzyl)(propyl)amino]ethanol

• IUPAC Name: 2-[(3,4-dichlorophenyl)methyl-propylamino]ethanol
• InChI: InChI=1S/C12H17Cl2NO/c1-2-5-15(6-7-16)9-10-3-4-11(13)12(14)8-10/h3-4,8,16H,2,5-7,9H2,1H3
• InChI Key: FOLUVIWEWZTFTB-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCO)CC1=CC(=C(C=C1)Cl)Cl
• Molecular Formula: C12H17Cl2NO
• Molecular Weight: 262.17 g/mol

Description

2-[(3,4-dichlorobenzyl)(propyl)amino]ethanol, also known as DCB-PE, is a chemical compound that has been widely used in scientific research. This compound is a member of the family of benzylamines and has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(3,4-dichlorobenzyl)(propyl)amino]ethanol is not fully understood. However, it is believed that this compound binds to the α2-adrenergic receptor and activates downstream signaling pathways. This activation leads to several physiological effects, including decreased blood pressure, increased insulin secretion, and decreased neurotransmitter release.
Biochemical and Physiological Effects:
2-[(3,4-dichlorobenzyl)(propyl)amino]ethanol has been found to have several biochemical and physiological effects. In addition to its effects on blood pressure, insulin secretion, and neurotransmitter release, 2-[(3,4-dichlorobenzyl)(propyl)amino]ethanol has also been found to have anti-inflammatory properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines in several cell types.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3,4-dichlorobenzyl)(propyl)amino]ethanol in lab experiments is its selectivity for the α2-adrenergic receptor subtype. This selectivity allows researchers to study the effects of this receptor subtype specifically, without interference from other receptor subtypes. However, one limitation of using 2-[(3,4-dichlorobenzyl)(propyl)amino]ethanol is its potential toxicity. This compound has been found to be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-[(3,4-dichlorobenzyl)(propyl)amino]ethanol. One area of research is the development of new ligands that are more selective for the α2-adrenergic receptor subtype. Another area of research is the study of the anti-inflammatory properties of 2-[(3,4-dichlorobenzyl)(propyl)amino]ethanol and its potential use as a therapeutic agent for inflammatory diseases. Additionally, the potential toxicity of 2-[(3,4-dichlorobenzyl)(propyl)amino]ethanol warrants further investigation to determine safe dosage levels for use in experiments.
Conclusion:
In conclusion, 2-[(3,4-dichlorobenzyl)(propyl)amino]ethanol is a chemical compound that has been widely used in scientific research. Its selectivity for the α2-adrenergic receptor subtype has made it a valuable tool for the study of this receptor subtype and its physiological effects. However, its potential toxicity and limitations in certain experiments highlight the need for further research in this area. The future directions for the study of 2-[(3,4-dichlorobenzyl)(propyl)amino]ethanol are promising and have the potential to lead to new discoveries in the field of pharmacology and medicine.

Synthesis Methods

2-[(3,4-dichlorobenzyl)(propyl)amino]ethanol can be synthesized by the reaction of 3,4-dichlorobenzylamine with propylene oxide in the presence of a base. The resulting product is then reduced with sodium borohydride to yield 2-[(3,4-dichlorobenzyl)(propyl)amino]ethanol. This synthesis method has been reported in several scientific publications.

Scientific Research Applications

2-[(3,4-dichlorobenzyl)(propyl)amino]ethanol has been used in several scientific research studies. One of the most common applications of this compound is as a ligand for the study of adrenergic receptors. 2-[(3,4-dichlorobenzyl)(propyl)amino]ethanol has been found to bind selectively to the α2-adrenergic receptor subtype, which has been implicated in several physiological processes, including blood pressure regulation, insulin secretion, and neurotransmitter release.